Cas no 1055968-54-1 (6-Bromo-2-chloro-3-methoxybenzoic acid)
1055968-54-1 structure
Product Name:6-Bromo-2-chloro-3-methoxybenzoic acid
CAS No:1055968-54-1
MF:C8H6BrClO3
MW:265.488440990448
CID:5074720
Update Time:2023-08-25
6-Bromo-2-chloro-3-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 6-bromo-2-chloro-3-methoxybenzoic acid
- 6-Bromo-2-chloro-3-methoxybenzoic acid
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- Inchi： 1S/C8H6BrClO3/c1-13-5-3-2-4(9)6(7(5)10)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： UJZAHKKHYYLSHA-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1C(=O)O)Cl)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5
6-Bromo-2-chloro-3-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01K7SP-100mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 100mg |
$104.00 | 2025-02-12 | |
| Aaron | AR01K7SP-250mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 250mg |
$174.00 | 2025-02-12 | |
| Aaron | AR01K7SP-500mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 500mg |
$209.00 | 2025-02-12 | |
| Aaron | AR01K7SP-1g |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 1g |
$279.00 | 2025-02-12 | |
| A2B Chem LLC | BA21741-250mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 250mg |
$135.00 | 2024-04-20 | |
| A2B Chem LLC | BA21741-500mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 500mg |
$179.00 | 2024-04-20 | |
| A2B Chem LLC | BA21741-1g |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 1g |
$237.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262707-500mg |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 500mg |
￥1862.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262707-1g |
6-Bromo-2-chloro-3-methoxybenzoic acid |
1055968-54-1 | 95% | 1g |
￥2893.00 | 2024-08-09 |
6-Bromo-2-chloro-3-methoxybenzoic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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